Cas no 120242-37-7 (2,2-Dihydroxy-1-phenyl-1,3-butanedione)

2,2-Dihydroxy-1-phenyl-1,3-butanedione structure
120242-37-7 structure
Product Name:2,2-Dihydroxy-1-phenyl-1,3-butanedione
CAS No:120242-37-7
MF:C10H10O4
MW:194.184003353119
CID:5667629
Update Time:2024-02-03

2,2-Dihydroxy-1-phenyl-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dihydroxy-1-phenyl-1,3-butanedione
    • Inchi: 1S/C10H10O4/c1-7(11)10(13,14)9(12)8-5-3-2-4-6-8/h2-6,13-14H,1H3
    • InChI Key: RAKAKMDGDMGMSH-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)(=O)C(O)(O)C(=O)C

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 313.5±37.0 °C(Predicted)
  • pka: 8.53±0.50(Predicted)

2,2-Dihydroxy-1-phenyl-1,3-butanedione Production Method

Production Method 1

Reaction Conditions
1.1R:Et3N, S:MeCN, 5 min, rt
1.2R:p-AcNHC6H4SO2N3, 4-6 h, rt
2.1R:O2, C:Rh2(OAc)4, S:CH2Cl2, 5 min, rt; 3 h, rt
Reference
Rhodium-catalyzed aerobic conversion of 2-diazo-1,3-dicarbonyls to vicinal tricarbonyl compounds and their in-situ stability toward oxidative degradation
By Tsai, Yi-Ting and Zhu, Jia-Liang, Journal of Molecular Structure, 2023, 1274(Part_2), 134521

2,2-Dihydroxy-1-phenyl-1,3-butanedione Raw materials

2,2-Dihydroxy-1-phenyl-1,3-butanedione Preparation Products

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